Benzenamine, 2-chloro-4-(4-morpholinyl)-6-(trifluoromethyl)-

• Molecular Formula: C11H12ClF3N2O
• Molecular Weight: 280.67 g/mol
• IUPAC Name: 2-chloro-4-morpholin-4-yl-6-(trifluoromethyl)aniline
• InChI: InChI=1S/C11H12ClF3N2O/c12-9-6-7(17-1-3-18-4-2-17)5-8(10(9)16)11(13,14)15/h5-6H,1-4,16H2
• InChI Key: HUYANSXLMZKEGW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC(=C(C(=C2)Cl)N)C(F)(F)F

Description

Benzenamine, 2-chloro-4-(4-morpholinyl)-6-(trifluoromethyl)- is a useful research compound. Its molecular formula is C11H12ClF3N2O and its molecular weight is 280.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-Chloro-6-trifluoromethyl-benzene-1,4-diamine (2.9 g), bis-(2-chloroethyl)ether (1.7 mL) and sodium iodide (516 mg) were mixed in acetonitrile (45 mL) and heated to 165° C. for 1 hour in a sealed microwave process vessel. The crude mixture was concentrated in vacuo, redissolved in ethyl acetate (100 mL) and washed with water (2×100 mL) and brine (1×100 mL). The organic phase was dried over magnesium sulfate and concentrated in vacuo. The crude product was purified by flash chromatography to furnish 940 mg (24%) of the title compound as a black oil. 1H NMR (500 MHz, CDCl3): 3.02 (m, 4H), 3.84 (m, 4H), 4.30 (b, 2H), 6.97 (d, 1H), 7.06 (d, 1H).